2-Ethylhexyl 6-methylheptanoate

• CAS RN: 89986-44-7
• Molecular Formula: C16H32O2
• Molecular Weight: 256.42 g/mol
• IUPAC Name: 2-ethylhexyl 6-methylheptanoate
• InChI: InChI=1S/C16H32O2/c1-5-7-11-15(6-2)13-18-16(17)12-9-8-10-14(3)4/h14-15H,5-13H2,1-4H3
• InChI Key: NWHIMRKJKCSGAM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)COC(=O)CCCCC(C)C

Description

2-Ethylhexyl 6-methylheptanoate is a useful research compound. Its molecular formula is C16H32O2 and its molecular weight is 256.42 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 g concentrated sulfuric acid were added to a solution of 130 g (1 mol) 2-ethylhexanol and 144 g (1 mol) "isooctanoic acid" (isomeric mixture from Ruhrchemie A. G., Oberhausen) in 300 ml toluene and heated to boiling with water separation until the equimolar amount of water separates (about 2 hours). After cooling it was washed with water and then with 10% sodium bicarbonate solution. The remaining end-product gave after distillation over a 15 cm Vigreux column 230 g (90%) isooctanoic acid-2-ethyl-hexylester as a colorless oil of medium viscosity.